N-{4-[(4-BROMO-1H-PYRAZOL-1-YL)METHYL]BENZOYL}-N'-(4-ETHOXY-2-NITROPHENYL)THIOUREA

• Molecular Formula: C20H18BrN5O4S
• Molecular Weight: 504.4g/mol
• IUPAC Name: 4-[(4-bromopyrazol-1-yl)methyl]-N-[(4-ethoxy-2-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C20H18BrN5O4S/c1-2-30-16-7-8-17(18(9-16)26(28)29)23-20(31)24-19(27)14-5-3-13(4-6-14)11-25-12-15(21)10-22-25/h3-10,12H,2,11H2,1H3,(H2,23,24,27,31)
• InChI Key: XIBHDRVPGVWKBG-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC=C(C=C2)CN3C=C(C=N3)Br)[N+](=O)[O-]

Description

N-{4-[(4-BROMO-1H-PYRAZOL-1-YL)METHYL]BENZOYL}-N’-(4-ETHOXY-2-NITROPHENYL)THIOUREA is a complex organic compound that features a combination of pyrazole, benzoyl, and thiourea moieties

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-{4-[(4-BROMO-1H-PYRAZOL-1-YL)METHYL]BENZOYL}-N’-(4-ETHOXY-2-NITROPHENYL)THIOUREA typically involves multi-step organic reactions. The initial step often includes the formation of the pyrazole